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Compound of Interest

Compound Name: CM-675

f Get Quote

Cat. No.: B1192532

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
CM-675, a dual phosphodiesterase 5 (PDE5) and class | histone deacetylase (HDAC) inhibitor.
The following procedures are based on general best practices for the disposal of potent,
biologically active small molecules in a laboratory setting. It is imperative to consult your
institution's specific hazardous waste management guidelines and a qualified safety
professional before proceeding.

Chemical and Physical Properties of CM-675

A summary of the known properties of CM-675 is provided below. This information is critical for
a preliminary hazard assessment in the absence of a specific Safety Data Sheet (SDS).

Property Value

N-(2-aminophenyl)-4-[[4-ethoxy-3-(1-methyl-7-

Chemical Name

0x0-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-
yl)phenyllmethyllbenzamide

CAS Number 1872466-47-1
Molecular Formula C31H32N603
Molecular Weight 536.63 g/mol

Known Biological Activity

Dual inhibitor of phosphodiesterase 5 (PDEDS)

and class | histone deacetylases (HDACs)
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Experimental Protocols: General Disposal
Methodology

The disposal of CM-675, as with any potent research chemical for which a specific SDS is
unavailable, should be handled as hazardous waste. The primary goal is to prevent
environmental contamination and minimize exposure to personnel.

Step 1: Inactivation (Optional, Expert Consultation Required)

For certain chemical wastes, a neutralization or inactivation step can be performed by trained
personnel. However, due to the complex structure of CM-675, a specific, validated inactivation
protocol is not readily available. It is strongly recommended to bypass this step and proceed
directly to waste segregation and collection unless a specific, peer-reviewed, and safety-vetted
inactivation protocol is available.

Step 2: Waste Segregation
Proper segregation is crucial to ensure safe and compliant disposal.
e Solid Waste:

o Collect any solid CM-675, contaminated personal protective equipment (PPE) such as
gloves and disposable lab coats, and contaminated lab supplies (e.g., weigh boats, pipette
tips) in a designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical and should be
kept closed when not in use.

e Liquid Waste:

o Solutions containing CM-675 should be collected in a designated, leak-proof, and shatter-
resistant hazardous waste container.

o The container must be clearly labeled with the full chemical name, "CM-675," and any
solvents present in the solution.

o Do not mix with other incompatible waste streams.
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Step 3: Labeling and Storage

¢ All waste containers must be labeled with a "Hazardous Waste" label.

e The label must include:

The full chemical name: "CM-675" and its CAS number: "1872466-47-1".

[¢]

[e]

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

o

[¢]

The primary hazards (in the absence of an SDS, treat as "Toxic" and "Bioactive").

o Store the labeled waste containers in a designated, well-ventilated, and secure satellite
accumulation area away from general laboratory traffic.

Step 4: Disposal

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

e Do not dispose of CM-675 down the drain or in the regular trash.

CM-675 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of CM-675.
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Caption: Workflow for the safe disposal of CM-675 waste.

Logical Relationship of Safety Considerations

The following diagram outlines the logical dependencies for ensuring the safe handling and
disposal of CM-675.
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Caption: Key safety considerations for handling and disposing of CM-675.

Disclaimer: This information is intended as a guide and is not a substitute for professional
safety advice and your institution's specific policies. Always prioritize safety and compliance
with all applicable regulations.

 To cite this document: BenchChem. [Proper Disposal Procedures for CM-675]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1192532#cm-675-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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